1-(2-(2-Hydroxy-3-(4-phenylpiperazin-1-yl)propoxy)phenyl)ethanone dihydrochloride

• IUPAC Name: 1-[2-[2-hydroxy-3-(4-phenylpiperazin-1-yl)propoxy]phenyl]ethanone;dihydrochloride
• InChI: InChI=1S/C21H26N2O3.2ClH/c1-17(24)20-9-5-6-10-21(20)26-16-19(25)15-22-11-13-23(14-12-22)18-7-3-2-4-8-18;;/h2-10,19,25H,11-16H2,1H3;2*1H
• InChI Key: JLGRNXNYRSMRPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1OCC(CN2CCN(CC2)C3=CC=CC=C3)O.Cl.Cl
• Molecular Formula: C21H28Cl2N2O3
• Molecular Weight: 427.4 g/mol

Description

This compound, also known as 1-{2-[2-Hydroxy-3-(4-phenyl-1-piperazinyl)propoxy]phenyl}ethanone dihydrochloride, has a molecular formula of C21H28Cl2N2O3. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound consists of a phenylpiperazine moiety attached to a propoxyphenyl group via a hydroxy linker. The compound has a molecular weight of 427.365 Da.

Physical And Chemical Properties Analysis

The compound is a solid. It has a molecular weight of 427.365 Da and a monoisotopic mass of 426.147705 Da.

Safety And Hazards

Sigma-Aldrich provides this product to researchers as-is and makes no representation or warranty with respect to this product. Researchers are responsible for confirming the product’s identity and/or purity.